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For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Dodecene is a linear alpha-olefin with the molecular formula C12H24 and the CAS number
112-41-4.[1][2][3][4][5] It consists of a twelve-carbon chain with a double bond at the primary or
alpha (a) position.[3] This positioning of the double bond enhances the compound's reactivity,
making it a valuable intermediate in the synthesis of a wide array of chemical products. This
guide provides a comprehensive overview of 1-dodecene, focusing on its physicochemical
properties, industrial production, key chemical reactions, and its role as a versatile building
block in organic synthesis, including its relevance to the pharmaceutical industry.

Core ldentification

Identifier Value

CAS Number 112-41-4

Molecular Formula Ci2H24

IUPAC Name Dodec-1-ene

Synonyms a-Dodecene, n-Dodec-1-ene, Dodecene-1

Physicochemical Properties of 1-Dodecene
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1-Dodecene is a colorless, watery liquid with a mild, pleasant odor.[3] It is insoluble in water
but soluble in organic solvents such as ethanol, ether, and acetone.[2][3] A summary of its key
guantitative properties is presented in the table below.

Property Value Source
Molecular Weight 168.32 g/mol [3]
Density 0.758 g/cm?3 at 20°C [2]
Melting Point -35°C [2]
Boiling Point 213-216 °C [2]
Flash Point 77 °C (closed cup) [6]
Autoignition Temperature 255 °C [2]
Vapor Pressure 0.2 mmHg at 20°C [2]
Vapor Density 5.8 (air=1) [2]
Refractive Index 1.429 at 20°C [2]
Solubility in Water Insoluble [2][3]

LogP (Octanol/Water Partition
- 6.1 [3]
Coefficient)

Production and Synthesis

Commercially, 1-dodecene is primarily produced through the oligomerization of ethylene.[6]
Several industrial processes are employed for this purpose, with the Shell Higher Olefin
Process (SHOP) being one of the most prominent.

Shell Higher Olefin Process (SHOP) Workflow

The SHOP process involves three key stages:

» Oligomerization: Ethylene is oligomerized to a mixture of linear alpha-olefins of varying chain
lengths using a nickel catalyst.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b3422399?utm_src=pdf-body
https://en.wikipedia.org/wiki/1-Dodecene
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.7b00319
https://en.wikipedia.org/wiki/1-Dodecene
https://en.wikipedia.org/wiki/1-Dodecene
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.7b00319
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.7b00319
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.7b00319
https://www.alfachemic.com/catalysts/products/olefin-metathesis.html
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.7b00319
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.7b00319
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.7b00319
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.7b00319
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.7b00319
https://en.wikipedia.org/wiki/1-Dodecene
https://en.wikipedia.org/wiki/1-Dodecene
https://www.benchchem.com/product/b3422399?utm_src=pdf-body
https://www.alfachemic.com/catalysts/products/olefin-metathesis.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

» |somerization: The desired and undesired olefin fractions are separated. The undesired
fractions are then isomerized to internal olefins.

o Metathesis: The internal olefins undergo metathesis to produce additional linear olefins of the

desired chain lengths.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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